2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2-phenyl-N-(4-pyrrolidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C18H20N2O/c21-18(14-15-6-2-1-3-7-15)19-16-8-10-17(11-9-16)20-12-4-5-13-20/h1-3,6-11H,4-5,12-14H2,(H,19,21)
• InChI Key: SLHLSAOQHYXDAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol

Description

2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide, also known as modafinil, is a wakefulness-promoting agent that is used to treat sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. Modafinil is a Schedule IV controlled substance in the United States, and its use and distribution are strictly regulated. In recent years, modafinil has gained popularity as a cognitive enhancer and a performance-enhancing drug.

Scientific Research Applications

Modafinil has been extensively studied for its cognitive and performance-enhancing effects. It has been shown to improve cognitive function in healthy individuals, including attention, memory, and executive function. Modafinil has also been studied for its effects on fatigue and sleep deprivation. It has been shown to improve alertness and reduce fatigue in sleep-deprived individuals. Modafinil has also been studied for its effects on mood and motivation. It has been shown to improve mood and motivation in individuals with depression and bipolar disorder.

Mechanism of Action

The exact mechanism of action of 2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide is not fully understood. It is believed to work by increasing the levels of dopamine, norepinephrine, and histamine in the brain. Modafinil may also affect the levels of glutamate and GABA, two neurotransmitters that are involved in cognitive function and mood.
Biochemical and Physiological Effects:
Modafinil has been shown to have a number of biochemical and physiological effects. It increases wakefulness and alertness, reduces fatigue, and improves cognitive function. Modafinil also increases heart rate and blood pressure, and can cause mild side effects such as headache, nausea, and insomnia.

Advantages and Limitations for Lab Experiments

Modafinil has several advantages for use in lab experiments. It is a potent wakefulness-promoting agent that can help to reduce the effects of sleep deprivation on cognitive function. It is also relatively safe and has few side effects. However, 2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide is a controlled substance, and its use and distribution are strictly regulated. It may also be expensive and difficult to obtain for research purposes.

Future Directions

There are several future directions for research on 2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide. One area of interest is the development of new wakefulness-promoting agents that are more effective and have fewer side effects than 2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide. Another area of interest is the use of 2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide in the treatment of other disorders, such as attention deficit hyperactivity disorder (ADHD) and schizophrenia. Finally, research is needed to better understand the long-term effects of 2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide use on cognitive function and health.

Synthesis Methods

Modafinil is synthesized from benzhydrylsulfinylacetamide using a multi-step process. The first step involves the reaction of benzhydryl chloride with thionyl chloride to form benzhydryl chloride sulfinyl chloride. This compound is then reacted with acetamide in the presence of sodium hydride to form benzhydrylsulfinylacetamide. The final step involves the reduction of benzhydrylsulfinylacetamide using lithium aluminum hydride to form 2-phenyl-N-[4-(1-pyrrolidinyl)phenyl]acetamide.